![molecular formula C21H13BrClF3N2O2 B6266175 4-(4-bromophenyl)-2-{5-[4-chloro-3-(trifluoromethoxy)phenyl]furan-2-yl}-5-methyl-1H-imidazole CAS No. 2751611-94-4](/img/no-structure.png)
4-(4-bromophenyl)-2-{5-[4-chloro-3-(trifluoromethoxy)phenyl]furan-2-yl}-5-methyl-1H-imidazole
Overview
Description
4-(4-bromophenyl)-2-{5-[4-chloro-3-(trifluoromethoxy)phenyl]furan-2-yl}-5-methyl-1H-imidazole is a useful research compound. Its molecular formula is C21H13BrClF3N2O2 and its molecular weight is 497.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(4-bromophenyl)-2-{5-[4-chloro-3-(trifluoromethoxy)phenyl]furan-2-yl}-5-methyl-1H-imidazole' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 4-bromoacetophenone, which is then reacted with 4-chloro-3-(trifluoromethoxy)aniline to form the second intermediate, 4-(4-bromophenyl)-5-chloro-2-(trifluoromethoxy)aniline. This intermediate is then coupled with 5-methyl-1H-imidazole-4-carbaldehyde and 5-(furan-2-yl)-2-methyl-1H-imidazole to form the final product.", "Starting Materials": [ "4-bromoacetophenone", "4-chloro-3-(trifluoromethoxy)aniline", "5-methyl-1H-imidazole-4-carbaldehyde", "5-(furan-2-yl)-2-methyl-1H-imidazole" ], "Reaction": [ "Step 1: Synthesis of 4-(4-bromophenyl)-5-chloro-2-(trifluoromethoxy)aniline", "React 4-bromoacetophenone with 4-chloro-3-(trifluoromethoxy)aniline in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction is typically carried out at elevated temperatures (e.g. 100-120°C) for several hours to overnight. The resulting product is purified by column chromatography or recrystallization to obtain the desired intermediate.", "Step 2: Synthesis of 4-(4-bromophenyl)-2-{5-[4-chloro-3-(trifluoromethoxy)phenyl]furan-2-yl}-5-methyl-1H-imidazole", "Couple 4-(4-bromophenyl)-5-chloro-2-(trifluoromethoxy)aniline with 5-methyl-1H-imidazole-4-carbaldehyde and 5-(furan-2-yl)-2-methyl-1H-imidazole in the presence of a base such as potassium carbonate and a solvent such as DMF or DMSO. The reaction is typically carried out at elevated temperatures (e.g. 100-120°C) for several hours to overnight. The resulting product is purified by column chromatography or recrystallization to obtain the final product." ] } | |
| 2751611-94-4 | |
Molecular Formula |
C21H13BrClF3N2O2 |
Molecular Weight |
497.7 |
Purity |
95 |
Origin of Product |
United States |
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